Cas no 90147-21-0 (2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1-methylethyl ester)

• Product Name: 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1-methylethyl ester
• CAS No: 90147-21-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 994600
• PubChem ID: 5386114
• Update Time: 2025-04-20

2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (E)-3-(5-nitrofuran-2-yl)prop-2-enoate
• 1-METHYLETHYL 3-(5-NITRO-2-FURANYL)-2-PROPENOATE
• NSC527469
• 1-(5-NO2-2-furyl)-2-(COO-iPr)ethylene
• DTXSID80875935
• Y4F5CB287Q
• NSC-527469
• 90147-21-0
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1-methylethyl ester

• Inchi： 1S/C10H11NO5/c1-7(2)15-10(12)6-4-8-3-5-9(16-8)11(13)14/h3-7H,1-2H3/b6-4+
• InChI Key： GLLASCKJCAXNHF-GQCTYLIASA-N
• SMILES： O(C(/C=C/C1=CC=C([N+](=O)[O-])O1)=O)C(C)C

Computed Properties

• Exact Mass: 225.064
• Monoisotopic Mass: 225.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 324.5°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.547
• PSA: 85.26000
• LogP: 2.67580